Cas no 944998-13-4 (3-(2-methoxypyridin-3-yl)propanoic acid)

• Product Name: 3-(2-methoxypyridin-3-yl)propanoic acid
• CAS No: 944998-13-4
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD20657531
• CID: 4660730
• PubChem ID: 70111036
• Update Time: 2024-10-25

3-(2-methoxypyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxy-3-pyridinyl)propanoic acid
• 3-(2-methoxypyridin-3-yl)propanoic acid
• AKOS017532461
• 3-(2-methoxypyridin-3-yl)propanoicacid
• AS-64232
• 944998-13-4
• EN300-1851466
• CS-0039091
• MFCD20657531
• SCHEMBL7499858

• MDL： MFCD20657531
• Inchi： 1S/C9H11NO3/c1-13-9-7(3-2-6-10-9)4-5-8(11)12/h2-3,6H,4-5H2,1H3,(H,11,12)
• InChI Key： NCTIRVTVGMLEBW-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)CCC(=O)O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers